Cas no 7400-06-8 (6-Amino-5(2,2-diethoxyethyl)-4-hydroxy Pyrimidine)

• Product Name: 6-Amino-5(2,2-diethoxyethyl)-4-hydroxy Pyrimidine
• CAS No: 7400-06-8
• MF: C₁₀H₁₇N₃O₃
• MW: 227.260282278061
• MDL: MFCD17676274
• CID: 842413
• PubChem ID: 135408688
• Update Time: 2025-05-24

6-Amino-5(2,2-diethoxyethyl)-4-hydroxy Pyrimidine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-5-(2,2-diethoxyethyl)pyrimidin-4-ol
• 6-aMino-5-(2,2-diethoxyethyl)pyriMidin-4(3H)-one
• 6-AMino-5-(2,2-diethoxyethyl)-4(3H)-pyriMidinone
• NSC 59250
• 4(3H)-PyriMidinone, 6-aMino-5-(2,2-diethoxyethyl)-
• 6-aMino-5-(2,2-diethoxyethyl)-1,4-dihydropyriMidin-4
• 6-Amino-5(2,2-diethoxyethyl)-4-hydroxy Pyrimidine
• 6-amino-5-(2,2-diethoxyethyl)-1H-pyrimidin-4-one
• 4-Amino-5-<2,2-diaethoxy-aethyl>-6<1H>-pyrimidinon
• 4-Amino-5-<2,2-diaethoxy-aethyl>-6-hydroxy-pyrimidin
• 4-Amino-6-hydroxy-5-(2,2-diaethoxy-aethyl)-pyrimidin
• 6-Amino-4-hydroxy-5-(2,2-diaethoxy-aethyl)-pyrimidin
• 6-amino-5-(2,2-diethoxy-ethyl)-3H-pyrimidin-4-one
• DLABUHZHXFNKMQ-UHFFFAOYSA-N
• 6-Amino-5-(2,2-diethoxy-ethyl)-pyrimidin-4-ol
• NSC59250
• 1490AC
• AX8157608
• 6-Amino-5-(2,2-diethoxyethyl)pyrimid
• 6-Amino-5-(2 pound not2-diethoxyethyl)pyrimidin-4-ol
• 4-amino-5-(2,2-diethoxyethyl)-1H-pyrimidin-6-one
• A903196
• NSC-59250
• 7400-06-8
• AKOS015898946
• MFCD02094191
• FT-0648310
• 4-Hydroxy-5-[2,2-diethoxyethyl]-6-aminopyrimidine
• AMY083
• SB60551
• SCHEMBL1001222
• AKOS016001390
• DS-11142
• 6-Amino-5-(2,2-diethoxyethyl)-4-pyrimidinol #
• DTXSID00289111
• CS-M3534
• 6-Amino-5-(2,2-diethoxyethyl)-4(3H)-pyrimidinone; 6-Amino-5-(2,2-diethoxyethyl)pyrimidin-4-ol; NSC 59250

• MDL： MFCD17676274
• Inchi： 1S/C10H17N3O3/c1-3-15-8(16-4-2)5-7-9(11)12-6-13-10(7)14/h6,8H,3-5H2,1-2H3,(H3,11,12,13,14)
• InChI Key： DLABUHZHXFNKMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C(NC=NC=1N)=O)OCC

Computed Properties

• Exact Mass: 227.12700
• Monoisotopic Mass: 227.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.9
• XLogP3: -0.3

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 198-199 ºC (ethanol )
• Boiling Point: 336°C at 760 mmHg
• Flash Point: 157°C
• Refractive Index: 1.55
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 90.49000
• LogP: 1.28720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 6-Amino-5(2,2-diethoxyethyl)-4-hydroxy Pyrimidine

6-Amino-5-(2,2-diethoxyethyl)-4-hydroxy Pyrimidine: A Comprehensive Overview

The compound 6-Amino-5-(2,2-diethoxyethyl)-4-hydroxy Pyrimidine, identified by the CAS Registry Number 7400-06-8, is a significant molecule in the field of organic chemistry and pharmacology. This pyrimidine derivative has garnered attention due to its unique structural features and potential applications in drug development. The molecule's structure consists of a pyrimidine ring with substituents at positions 4, 5, and 6, including an amino group, a hydroxyl group, and a diethoxyethyl side chain. These functional groups contribute to its chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, particularly in the design of antiviral and anticancer agents. The presence of the amino group at position 6 and the hydroxyl group at position 4 in 6-Amino-5-(2,2-diethoxyethyl)-4-hydroxy Pyrimidine suggests potential hydrogen bonding capabilities, which are crucial for molecular interactions in biological systems. Additionally, the diethoxyethyl group at position 5 introduces steric bulk and hydrophilic properties, which may influence the molecule's solubility and bioavailability.

The synthesis of 6-Amino-5-(2,2-diethoxyethyl)-4-hydroxy Pyrimidine involves multi-step organic reactions, often utilizing nucleophilic substitutions or condensation reactions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic methods have enabled more efficient syntheses, reducing reaction times and minimizing byproducts.

In terms of biological activity, 6-Amino-5-(2,2-diethoxyethyl)-4-hydroxy Pyrimidine has been studied for its potential as an antiviral agent. Experimental data indicate that this compound exhibits inhibitory effects against certain viral enzymes, making it a promising candidate for antiviral drug development. Furthermore, its ability to modulate cellular signaling pathways has been investigated in cancer research, suggesting potential applications in oncology.

The structural versatility of 6-Amino-5-(2,2-diethoxyethyl)-4-hydroxy Pyrimidine allows for further chemical modifications to enhance its pharmacokinetic properties. For example, researchers have explored the addition of lipophilic groups to improve membrane permeability or the introduction of electron-withdrawing groups to modulate binding affinities. These modifications are critical for translating laboratory findings into clinically relevant drugs.

In conclusion, 6-Amino-5-(2,2-diethoxyethyl)-4-hydroxy Pyrimidine represents a valuable molecule in contemporary chemical research. Its unique structure and functional groups make it a versatile platform for exploring new therapeutic agents. As research continues to uncover its full potential, this compound will likely play a pivotal role in advancing medical science and drug discovery.